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Compound of Interest

Compound Name: RU 59063

Cat. No.: B1680189 Get Quote

Technical Support Center: RU 59063
This technical support center provides guidance on preventing the degradation of RU 59063 in

solution. The following information is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is RU 59063 and why is its stability in solution a concern?

RU 59063 is a non-steroidal anti-androgen and a high-affinity ligand for the androgen receptor.

[1][2][3] As an N-substituted arylthiohydantoin, its chemical structure is susceptible to

degradation, particularly when in solution for experimental use.[4][5] Ensuring its stability is

critical for obtaining accurate and reproducible experimental results.

Q2: What are the primary pathways through which RU 59063 might degrade in solution?

Based on the chemistry of its thiohydantoin core, the two primary degradation pathways for RU
59063 in solution are:

Hydrolysis: The thiohydantoin ring can be cleaved by water molecules. This reaction is

significantly accelerated in alkaline (basic) conditions and can also occur under acidic

conditions, though generally at a slower rate.[4][5][6] Hydrolysis would likely lead to the

formation of a thioureido-acid derivative, rendering the compound inactive.
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Oxidation: The sulfur atom in the thiohydantoin ring is susceptible to oxidation, which would

alter the chemical structure and likely the biological activity of the molecule.

Q3: I am dissolving RU 59063 in DMSO. What precautions should I take?

Dimethyl sulfoxide (DMSO) is a common solvent for compounds like RU 59063. However, the

stability of compounds in DMSO can be affected by environmental factors.[7] Key precautions

include:

Use Anhydrous DMSO: Water content in DMSO is a more significant contributor to

compound degradation than oxygen.[7] Use high-purity, anhydrous DMSO to prepare your

stock solutions.

Store Properly: Store DMSO-containing solutions at low temperatures (e.g., -20°C or -80°C)

to slow down potential degradation reactions.

Minimize Freeze-Thaw Cycles: While some studies show minimal compound loss after

multiple freeze-thaw cycles, it is good practice to aliquot stock solutions into smaller, single-

use volumes to avoid repeated temperature fluctuations.[7]

Q4: Can I use aqueous buffers to dilute my RU 59063 stock solution?

Caution should be exercised when using aqueous buffers. Since RU 59063 is susceptible to

hydrolysis, especially at alkaline pH, it is crucial to control the pH of the final solution. If

aqueous buffers are necessary for your experiment:

Use Neutral or Slightly Acidic Buffers: Aim for a pH range of 6.0-7.0. Avoid basic buffers (pH

> 7.5).

Prepare Freshly: Prepare the final diluted solution immediately before use to minimize the

time RU 59063 is in an aqueous environment.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://pubmed.ncbi.nlm.nih.gov/12857383/
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/product/b1680189?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observed Issue Potential Cause Recommended Action

Loss of compound activity over

time in stored solutions.

Degradation of RU 59063 due

to hydrolysis or oxidation.

1. Prepare fresh stock

solutions using anhydrous

DMSO. 2. Aliquot stock

solutions to minimize freeze-

thaw cycles. 3. Store aliquots

at -80°C. 4. For working

solutions in aqueous buffers,

prepare them immediately

before the experiment and use

a neutral or slightly acidic pH.

Inconsistent results between

experiments.

Partial degradation of RU

59063 in stock or working

solutions.

1. Review your solution

preparation and storage

protocol against the

recommendations. 2. Consider

a quality control check of your

RU 59063 solid material if

degradation is suspected even

with proper handling.

Precipitate formation in the

solution upon storage or

dilution.

Poor solubility or compound

degradation leading to

insoluble products.

1. Ensure the concentration of

RU 59063 does not exceed its

solubility limit in the chosen

solvent. 2. If diluting a DMSO

stock into an aqueous buffer,

ensure the final DMSO

concentration is sufficient to

maintain solubility. 3. If

precipitation occurs upon

freezing, try a lower initial

concentration for your stock

solution.

Experimental Protocols
Protocol for Preparation of RU 59063 Stock Solution
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Materials:

RU 59063 (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Procedure:

1. Allow the RU 59063 vial to equilibrate to room temperature before opening to prevent

moisture condensation.

2. Weigh the desired amount of RU 59063 in a sterile environment.

3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock

concentration (e.g., 10 mM).

4. Vortex briefly until the solid is completely dissolved.

5. Aliquot the stock solution into single-use volumes in amber vials to protect from light.

6. Store the aliquots at -80°C.

Protocol for Preparation of Working Solutions in
Aqueous Buffer

Materials:

RU 59063 stock solution in DMSO

Sterile aqueous buffer (pH 6.0-7.0)

Sterile microcentrifuge tubes

Procedure:

1. Thaw a single-use aliquot of the RU 59063 stock solution at room temperature.
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2. Immediately before use, dilute the stock solution to the final desired concentration in the

pre-warmed aqueous buffer.

3. Mix thoroughly by gentle pipetting or brief vortexing.

4. Use the working solution promptly after preparation. Do not store aqueous working

solutions.

Quantitative Data Summary
Since specific stability data for RU 59063 is not readily available in the literature, the following

table summarizes the general stability of a diverse set of compounds stored in DMSO, which

can serve as a general guideline.
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Storage Condition Duration Observation
Recommendation for

RU 59063

Room Temperature 5 months

No significant

difference in

compound recovery

between glass and

polypropylene

containers.[7]

Storage container

material is likely not a

primary factor in

degradation.

40°C (Accelerated

Study)
15 weeks

Most compounds

were found to be

stable.[7]

Indicates reasonable

thermal stability, but

low-temperature

storage is still

recommended for

long-term

preservation.

Freeze/Thaw Cycles

(-15°C to 25°C)
11 cycles

No significant

compound loss was

observed for the

tested compounds.[7]

While robust to some

cycles, minimizing

freeze-thaw events by

aliquoting is a best

practice to ensure

integrity.

Presence of Water in

DMSO
Not specified

Water is a more

significant factor in

causing compound

loss than oxygen.[7]

Use of anhydrous

DMSO is critical to

prevent hydrolysis of

the thiohydantoin ring.
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Potential Degradation Pathway of RU 59063

RU 59063
(Active Compound)
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 Oxidizing agents
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Caption: Potential degradation pathways of RU 59063 in solution.
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Recommended Workflow for RU 59063 Solution Handling

Stock Solution Preparation

Working Solution Preparation

RU 59063 (Solid)

Dissolve in
Anhydrous DMSO

10 mM Stock Solution

Aliquot into single-use vials

Store at -80°C

Thaw one aliquot

Dilute in neutral/acidic
aqueous buffer

Use Immediately
in Experiment
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Caption: Recommended workflow for preparing and using RU 59063 solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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